Cas no 110354-27-3 (Benzene, 1,3,5-trimethyl-2-nitro-4-(phenylmethyl)-)

• Product Name: Benzene, 1,3,5-trimethyl-2-nitro-4-(phenylmethyl)-
• CAS No: 110354-27-3
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1197895
• PubChem ID: 71335265
• Update Time: 2025-04-20

Benzene, 1,3,5-trimethyl-2-nitro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-nitro-4-(phenylmethyl)-
• 2-benzyl-1,3,5-trimethyl-4-nitrobenzene
• DTXSID20763261
• 110354-27-3

• Inchi： 1S/C16H17NO2/c1-11-9-12(2)16(17(18)19)13(3)15(11)10-14-7-5-4-6-8-14/h4-9H,10H2,1-3H3
• InChI Key： OSHLWSQYKRBPAU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=C(C)C(CC2C=CC=CC=2)=C1C)=O

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14